Cas no 880802-08-4 (2-{4-amino-5-(pyridin-3-yl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(4-ethylphenyl)acetamide)

• Product Name: 2-{4-amino-5-(pyridin-3-yl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(4-ethylphenyl)acetamide
• CAS No: 880802-08-4
• MF: C₁₇H₁₈N₆OS
• MW: 354.429420948029
• CID: 5475386
• PubChem ID: 7579560
• Update Time: 2025-06-08

2-{4-amino-5-(pyridin-3-yl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(4-ethylphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-((4-amino-5-(pyridin-3-yl)-4H-1,2,4-triazol-3-yl)thio)-N-(4-ethylphenyl)acetamide
• 2-{[4-amino-5-(pyridin-3-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(4-ethylphenyl)acetamide
• STL445631
• 2-(4-amino-5-(3-pyridyl)(1,2,4-triazol-3-ylthio))-N-(4-ethylphenyl)acetamide
• 880802-08-4
• AKOS002217323
• F2649-0025
• 2-[(4-amino-5-pyridin-3-yl-1,2,4-triazol-3-yl)sulfanyl]-N-(4-ethylphenyl)acetamide
• 2-{4-amino-5-(pyridin-3-yl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(4-ethylphenyl)acetamide

• Inchi： 1S/C17H18N6OS/c1-2-12-5-7-14(8-6-12)20-15(24)11-25-17-22-21-16(23(17)18)13-4-3-9-19-10-13/h3-10H,2,11,18H2,1H3,(H,20,24)
• InChI Key： ZKPNZBMFMMUZBM-UHFFFAOYSA-N
• SMILES： S(CC(NC1C=CC(=CC=1)CC)=O)C1=NN=C(C2C=NC=CC=2)N1N

Computed Properties

• Exact Mass: 354.12628039g/mol
• Monoisotopic Mass: 354.12628039g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 431
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 124Ų

Additional information on 2-{4-amino-5-(pyridin-3-yl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(4-ethylphenyl)acetamide

Introduction to 2-{4-amino-5-(pyridin-3-yl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(4-ethylphenyl)acetamide (CAS No. 880802-08-4)

2-{4-amino-5-(pyridin-3-yl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(4-ethylphenyl)acetamide, also known by its CAS number 880802-08-4, is a promising compound in the field of medicinal chemistry and pharmaceutical research. This compound has garnered significant attention due to its potential therapeutic applications, particularly in the treatment of various diseases and conditions. This introduction aims to provide a comprehensive overview of the chemical structure, synthesis methods, biological activities, and recent research advancements related to this compound.

The chemical structure of 2-{4-amino-5-(pyridin-3-yl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(4-ethylphenyl)acetamide is characterized by a triazole core linked to a pyridine ring and an acetamide moiety. The presence of these functional groups imparts unique chemical and biological properties to the molecule. The triazole ring is known for its stability and ability to form hydrogen bonds, which can enhance the compound's interactions with biological targets. The pyridine ring contributes to the molecule's lipophilicity and electronic properties, while the acetamide group provides additional functional flexibility.

Synthesis of 2-{4-amino-5-(pyridin-3-yl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(4-ethylphenyl)acetamide typically involves multi-step reactions. One common approach is the reaction of 3-thiosemicarbazide with an appropriate acetyl chloride or acid chloride to form the triazole core. Subsequent reactions with pyridine derivatives and N-substitution with 4-ethylphenylamine yield the final product. Recent advancements in synthetic chemistry have led to more efficient and environmentally friendly methods for synthesizing this compound, reducing the use of hazardous reagents and improving overall yield.

The biological activities of 2-{4-amino-5-(pyridin-3-yl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(4-ethylphenyl)acetamide have been extensively studied in various in vitro and in vivo models. One of the most notable properties of this compound is its potent anti-inflammatory activity. Research has shown that it can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in immune cells. This makes it a potential candidate for treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory effects, 2-{4-amino-5-(pyridin-3-yl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(4-ethylphenyl)acetamide has demonstrated promising antitumor activity. Studies have shown that it can induce apoptosis in cancer cells by modulating key signaling pathways such as p53 and Bcl-2. This property has led to its evaluation as a potential anticancer agent in preclinical studies. The compound's ability to selectively target cancer cells while sparing normal cells adds to its therapeutic potential.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-{4-amino-5-(pyridin-3-yl)-4H-1,2,4-triazol-3-y lsulfanyl}-N-(4-e thylphen yl)acet amide. Preliminary results from phase I trials have shown that it is well-tolerated at therapeutic doses with minimal side effects. These findings are encouraging and support further clinical development.

Beyond its direct therapeutic applications, 2-{4-amino -5 -(py ridin -3 -y l)- 4 H -1 , 2 , 4 -tr iaz ol -3 -y ls ulf an yl} -N -( 4 -e th ylph en yl )ac et am ide has also been explored as a lead compound for drug discovery efforts. Its unique structure and biological activities make it an attractive scaffold for developing new drugs with improved potency and selectivity. Researchers are actively investigating structural modifications to enhance its pharmacological properties and expand its therapeutic utility.

In conclusion, 2-{4-amino -5 -(py ridin -3 -y l)- 4 H -1 , 2 , 4 -tr iaz ol -3 -y ls ulf an yl} -N -( 4 -e th ylph en yl )ac et am ide (CAS No. 880802 -08 - 4) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its anti-inflammatory and antitumor activities make it a promising candidate for treating various diseases, while its structural features provide a valuable platform for drug discovery efforts. Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic applications.